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molecular formula C15H11N5O2 B8500813 (3-Nitro-phenyl)-(4-pyridin-3-yl-pyrimidin-2-yl)-amine

(3-Nitro-phenyl)-(4-pyridin-3-yl-pyrimidin-2-yl)-amine

Cat. No. B8500813
M. Wt: 293.28 g/mol
InChI Key: HFQHGGZJZTXYKH-UHFFFAOYSA-N
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Patent
US07595323B2

Procedure details

3-Nitrophenyl-guanidine nitrate (28 g, 0.12 mol) and 3-dimethylamino-1-(3-pyridyl)-2-propen-1-one (16.9 g, 0.09 mol) were reacted according to the same procedure as Step 1.3 of Preparation 1 to give N-(3-nitrophenyl)-4-(3-pyridyl)-2-pyrimidine-amine (18.4 g).
Name
3-Nitrophenyl-guanidine nitrate
Quantity
28 g
Type
reactant
Reaction Step One
Name
3-dimethylamino-1-(3-pyridyl)-2-propen-1-one
Quantity
16.9 g
Type
reactant
Reaction Step One
Name
N-(3-nitrophenyl)-4-(3-pyridyl)-2-pyrimidine-amine

Identifiers

REACTION_CXSMILES
[N+]([O-])(O)=O.[N+:5]([C:8]1[CH:9]=[C:10]([NH:14][C:15]([NH2:17])=[NH:16])[CH:11]=[CH:12][CH:13]=1)([O-:7])=[O:6].CN(C)[CH:20]=[CH:21][C:22]([C:24]1[CH:25]=[N:26][CH:27]=[CH:28][CH:29]=1)=O>>[N+:5]([C:8]1[CH:9]=[C:10]([NH:14][C:15]2[N:17]=[C:22]([C:24]3[CH:25]=[N:26][CH:27]=[CH:28][CH:29]=3)[CH:21]=[CH:20][N:16]=2)[CH:11]=[CH:12][CH:13]=1)([O-:7])=[O:6] |f:0.1|

Inputs

Step One
Name
3-Nitrophenyl-guanidine nitrate
Quantity
28 g
Type
reactant
Smiles
[N+](=O)(O)[O-].[N+](=O)([O-])C=1C=C(C=CC1)NC(=N)N
Name
3-dimethylamino-1-(3-pyridyl)-2-propen-1-one
Quantity
16.9 g
Type
reactant
Smiles
CN(C=CC(=O)C=1C=NC=CC1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
according to the same procedure as Step 1.3 of Preparation 1

Outcomes

Product
Name
N-(3-nitrophenyl)-4-(3-pyridyl)-2-pyrimidine-amine
Type
product
Smiles
[N+](=O)([O-])C=1C=C(C=CC1)NC1=NC=CC(=N1)C=1C=NC=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 18.4 g
YIELD: CALCULATEDPERCENTYIELD 69.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.